2-methoxy-4-methylbenzohydrazide
Overview
Description
2-Methoxy-4-methylbenzohydrazide (2M4MBH) is an organic compound that is used in various scientific research applications. It is a colorless, crystalline solid that is soluble in water and most organic solvents. It is used as a reagent in organic synthesis, as a catalyst in the production of polymers and as a fluorescent dye for cell imaging. 2M4MBH is also used in the development of pharmaceuticals and in the study of biochemical and physiological processes.
Scientific Research Applications
2-methoxy-4-methylbenzohydrazide is widely used in scientific research. It is used as a reagent in organic synthesis, as a catalyst in the production of polymers, and as a fluorescent dye for cell imaging. It is also used in the development of pharmaceuticals and in the study of biochemical and physiological processes.
Mechanism of Action
2-methoxy-4-methylbenzohydrazide functions as an inhibitor of enzymes involved in the synthesis of fatty acids. It has been shown to inhibit the activity of the enzyme phospholipase A2, which is involved in the synthesis of fatty acids. In addition, 2-methoxy-4-methylbenzohydrazide has been shown to inhibit the activity of other enzymes involved in fatty acid metabolism, such as lipase and acyl-CoA synthetase.
Biochemical and Physiological Effects
2-methoxy-4-methylbenzohydrazide has been shown to have a variety of biochemical and physiological effects. In laboratory studies, it has been shown to reduce cholesterol levels, inhibit the growth of cancer cells, and reduce inflammation. It has also been shown to reduce the symptoms of diabetes, reduce the risk of heart disease, and improve cognitive function.
Advantages and Limitations for Lab Experiments
2-methoxy-4-methylbenzohydrazide has several advantages for use in laboratory experiments. It is soluble in water and most organic solvents, making it easy to use in a variety of laboratory applications. It is also relatively stable and can be stored for long periods of time without degradation. However, 2-methoxy-4-methylbenzohydrazide is toxic and should be handled with care. In addition, it is relatively expensive, making it cost-prohibitive for some experiments.
Future Directions
Future research on 2-methoxy-4-methylbenzohydrazide could focus on its role in the development of pharmaceuticals and its potential therapeutic applications. In addition, further research could be conducted on its potential as an inhibitor of enzymes involved in the synthesis of fatty acids and its biochemical and physiological effects. Finally, further research could be conducted to determine the mechanism of action of 2-methoxy-4-methylbenzohydrazide and to identify potential new applications for this compound.
Synthesis Methods
2-methoxy-4-methylbenzohydrazide is produced through a variety of methods. One of the most common methods is the reaction of 4-methylbenzohydrazide with anhydrous methanol in the presence of a base such as sodium hydroxide or potassium hydroxide. This reaction yields the desired product in a yield of approximately 80%. Other methods of synthesis include the reaction of 4-methylbenzohydrazide with 2-chloroethanol, the reaction of 4-methylbenzohydrazide with 2-methoxyethanol, and the reaction of 4-methylbenzohydrazide with 2-methoxy-1-propanol.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-methoxy-4-methylbenzohydrazide can be achieved through the reaction of 2-methoxy-4-methylbenzoic acid with hydrazine hydrate in the presence of a dehydrating agent.", "Starting Materials": [ "2-methoxy-4-methylbenzoic acid", "hydrazine hydrate", "dehydrating agent (such as phosphorus oxychloride or thionyl chloride)" ], "Reaction": [ "Add 2-methoxy-4-methylbenzoic acid (1 equivalent) to a round-bottom flask.", "Add the dehydrating agent (1.2 equivalents) to the flask and stir the mixture at room temperature for 30 minutes.", "Add hydrazine hydrate (1.2 equivalents) dropwise to the flask while stirring the mixture.", "Heat the reaction mixture to reflux for 2-3 hours.", "Cool the reaction mixture to room temperature and pour it into a beaker containing ice-cold water.", "Collect the precipitate by filtration and wash it with water.", "Dry the product under vacuum to obtain 2-methoxy-4-methylbenzohydrazide as a white solid." ] } | |
CAS RN |
103956-11-2 |
Product Name |
2-methoxy-4-methylbenzohydrazide |
Molecular Formula |
C9H12N2O2 |
Molecular Weight |
180.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
